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Compound of Interest

Compound Name: 4-Ethoxybenzeneacetaldehyde

Cat. No.: B1600039

This guide provides a comprehensive examination of the critical physical properties of 4-
Ethoxybenzeneacetaldehyde, a key intermediate in advanced organic synthesis. Designed
for researchers, scientists, and professionals in drug development, this document synthesizes
technical data with practical, field-proven methodologies for its characterization. We will delve
into the causality behind experimental choices, ensuring that the described protocols are self-
validating and grounded in authoritative scientific principles.

Introduction to 4-Ethoxybenzeneacetaldehyde

4-Ethoxybenzeneacetaldehyde, systematically named 2-(4-ethoxyphenyl)acetaldehyde, is an
aromatic aldehyde of significant interest in synthetic chemistry.[1] Its molecular structure
features a benzene ring substituted with both an ethoxy group (-OCH2CHS3) and an
acetaldehyde group (-CH2CHO).[1] This bifunctional nature, combining a reactive aldehyde
with an ether linkage, makes it a versatile precursor for constructing more complex molecules.

[1]

Its role is particularly notable in medicinal chemistry. For instance, it serves as a crucial building
block in the synthesis of novel therapeutic agents, such as Type | positive allosteric modulators
(PAMs) for the a7 nicotinic acetylcholine receptor (hnAChR), a target for addressing cognitive
deficits in conditions like schizophrenia.[1] The precise physical properties of this compound
are paramount for its purification, handling, and subsequent reactions, ensuring high yield and
purity of the final products.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1600039?utm_src=pdf-interest
https://www.benchchem.com/product/b1600039?utm_src=pdf-body
https://www.benchchem.com/product/b1600039?utm_src=pdf-body
https://www.benchchem.com/product/b1600039?utm_src=pdf-body
https://www.benchchem.com/product/b1600039?utm_src=pdf-body
https://www.benchchem.com/product/b1600039
https://www.benchchem.com/product/b1600039
https://www.benchchem.com/product/b1600039
https://www.benchchem.com/product/b1600039
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1600039?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Core Physical and Chemical Properties

The fundamental physical constants of a compound are critical for its identification, purification,
and safe handling in a laboratory setting. The properties of 4-Ethoxybenzeneacetaldehyde
are summarized below.

Property Value Source(s)

IUPAC Name > [1](2]
ethoxyphenyl)acetaldehyde

CAS Number 433229-42-6 [11[21[3]

Molecular Formula C10H1202 [1112]

Molecular Weight 164.20 g/mol [1][2]

Boiling Point 266 °C [1][3]

Density 1.025 g/cm3 [11[3]

Flash Point 114 °C [3]

Inert atmosphere, Store in
Storage Temp. . [3]
freezer, under -20°C

Note: A specific melting point is not prominently cited in the literature, which suggests the
compound is a liquid at or near standard ambient temperature. The related compound, 4-
Ethoxybenzaldehyde, has a reported melting point of 13-14 °C.[4]

The Boiling Point: A Critical Parameter for
Purification

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure
surrounding the liquid, and the liquid changes into a vapor. For 4-
Ethoxybenzeneacetaldehyde, the reported boiling point is 266 °C.[1][3] This relatively high
boiling point is consistent with its molecular weight and the presence of a polar carbonyl group,
which leads to dipole-dipole intermolecular attractions, requiring more energy to overcome than
the dispersion forces found in nonpolar compounds of similar size.[5]
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Experimental Determination of Boiling Point (Micro-
Scale Method)

For research applications where sample quantity may be limited, a micro-scale boiling point
determination using a Thiele tube is a highly effective and material-sparing technique.[6] This
method relies on observing the temperature at which a rapid and continuous stream of bubbles
emerges from a submerged capillary tube and ceases upon cooling.

Causality in Protocol Design: The choice of a Thiele tube is deliberate; its unique shape is
designed to create convection currents in the heating oil when the side arm is heated, ensuring
uniform temperature distribution throughout the apparatus without the need for mechanical
stirring. The inverted capillary tube traps a small amount of air. As the sample is heated, this
trapped air expands and escapes. At the boiling point, the sample's vapor pressure overcomes
the atmospheric pressure, and a rapid stream of vapor bubbles exits the capillary. The true
boiling point is recorded upon cooling, at the precise moment the bubble stream stops and the
liquid is drawn back into the capillary. This is because at that instant, the external atmospheric
pressure has just overcome the vapor pressure of the substance.

Protocol: Thiele Tube Boiling Point Determination

o Sample Preparation: Add 0.2-0.3 mL of 4-Ethoxybenzeneacetaldehyde to a small-diameter
test tube (e.g., a Durham tube).

o Capillary Insertion: Take a standard melting point capillary tube and seal one end using a
burner flame. Place this capillary tube into the sample test tube with the open end down.[6]

[7]

o Apparatus Assembly: Attach the sample tube to a thermometer using a rubber band or wire.
The bottom of the test tube should be level with the thermometer bulb.[6]

e Thiele Tube Setup: Secure the thermometer assembly within a Thiele tube using a notched
cork, ensuring the heating oil (mineral oil or silicone oil) is well below the cork but fully covers
the sample tube. The rubber band should remain above the oil level to prevent softening.

o Heating: Gently heat the side arm of the Thiele tube with a micro-burner. Observe the
sample. As the temperature rises, a slow stream of bubbles will emerge from the capillary
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tube as the trapped air expands.

o Observation: Continue heating until a rapid, continuous stream of bubbles is observed
exiting the capillary tip. This indicates the temperature is just above the boiling point.

o Cooling and Measurement: Remove the heat source and allow the apparatus to cool slowly.
Carefully watch the capillary tube. The boiling point is the temperature at which the bubble
stream ceases and the liquid is drawn back into the capillary tube.[6]

» Validation: For authoritative results, repeat the determination with a fresh sample to ensure
consistency. Record the ambient atmospheric pressure, as boiling points are pressure-
dependent.

Sample Preparation Apparatus Assembly Measurement

'Add 0.3 mL of Sample Insert Inverted Sealed ‘Attach Sample Tube Mount in Thiele Tube Gently Heat Observe Rapid, Continuous Remove Heat and Record Temperature When) ___
to Durham Tube Capillary Tube to Thermomet ter Filled with Oil Side Arm Stream of Bubbles | Allow to Cool Liquid Enters Capillary

Click to download full resolution via product page

Caption: Workflow for micro-scale boiling point determination.

The Melting Point: A Key Indicator of Purity

The melting point of a crystalline solid is the temperature at which it changes state from solid to
liquid. For a pure compound, this transition occurs over a very narrow range, typically 0.5-
1.0°C.[8] The presence of impurities disrupts the crystal lattice, which typically causes a
depression of the melting point and a broadening of the melting range.[9] Therefore, melting
point determination is a fundamental technique for assessing the purity of a solid sample.

Experimental Determination of Melting Point

While 4-Ethoxybenzeneacetaldehyde is typically a liquid, its solidification point can be
determined. This protocol is described for a generic solid organic compound and is directly
applicable for assessing the purity of solid precursors or derivatives of the target compound.
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Causality in Protocol Design: The core principle is to heat a small, powdered sample slowly and
observe the precise temperature range of the solid-to-liquid phase transition. Packing the
sample tightly into a thin-walled capillary tube ensures efficient and uniform heat transfer. A
slow heating rate (1-2 °C per minute) is critical near the melting point to allow the thermometer
and the sample to be in thermal equilibrium, yielding an accurate reading. A rapid heating rate
will cause the thermometer reading to lag behind the true temperature of the sample, resulting
in an erroneously wide and high melting range.

Protocol: Capillary Melting Point Determination

o Sample Preparation: Place a small amount of the dry solid compound on a clean, dry
surface. Gently tap the open end of a capillary tube into the powder.

o Sample Packing: Invert the tube and tap its sealed bottom on a hard surface to pack the
powder tightly into the bottom.[8] The packed sample should be 2-3 mm high.

o Apparatus Setup: Place the capillary tube into the sample holder of a melting point apparatus
(e.g., a DigiMelt or Mel-Temp).[9]

» Rapid Heating (Optional): If the approximate melting point is unknown, perform a rapid
determination by heating quickly to find a rough range. Allow the apparatus to cool
significantly before the next step.

o Accurate Determination: Set the apparatus to heat slowly, at a rate of 1-2 °C per minute,
through the expected melting range.

o Observation and Measurement: Record two temperatures:

o T1: The temperature at which the first drop of liquid appears.

o T2: The temperature at which the last crystal of solid melts completely.

e Reporting: The melting point is reported as the range from T1 to T2. A sharp range (e.g.,
121.0-121.5 °C) indicates high purity.
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Sample Preparation Apparatus Setup Measurement
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Melting Point Range
(T1-T2)
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Caption: Workflow for capillary melting point determination.

Conclusion

A thorough understanding and precise determination of physical properties like the boiling and
melting points are indispensable in the fields of chemical synthesis and drug development. For
4-Ethoxybenzeneacetaldehyde, these parameters govern its purification via distillation and
provide a crucial quality control metric for its solid precursors and derivatives. The
methodologies outlined in this guide emphasize the importance of careful technique and an
understanding of the underlying physical principles to ensure the generation of accurate,
reliable, and reproducible data, upholding the highest standards of scientific integrity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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